N-(2,3-di-2-pyridinyl-6-quinoxalinyl)-N'-(2-methoxyethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-di-2-pyridinyl-6-quinoxalinyl)-N'-(2-methoxyethyl)urea, commonly known as QNZ, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. QNZ is a potent inhibitor of nuclear factor-kappa B (NF-κB), a transcription factor that plays a critical role in inflammation, immune response, and cell survival.
Mechanism of Action
QNZ inhibits the NF-κB pathway by blocking the phosphorylation and degradation of inhibitor of κB (IκB), a protein that binds to NF-κB and prevents its nuclear translocation. By blocking the NF-κB pathway, QNZ inhibits the expression of genes involved in inflammation, immune response, and cell survival.
Biochemical and Physiological Effects:
QNZ has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, suppression of inflammation, and modulation of immune response. QNZ has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
QNZ is a potent and specific inhibitor of NF-κB, making it a valuable tool for studying the role of NF-κB in various diseases. However, QNZ has some limitations for lab experiments, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on QNZ, including the development of more potent and selective inhibitors of NF-κB, the investigation of the molecular mechanisms underlying the neuroprotective effects of QNZ, and the evaluation of the therapeutic potential of QNZ in various diseases. Additionally, the combination of QNZ with other drugs or therapies may enhance its efficacy and reduce its side effects.
Synthesis Methods
The synthesis of QNZ involves the reaction of 2,3-dipyridin-2-ylquinoxaline with 2-methoxyethylisocyanate in the presence of a base. The reaction yields N-(2,3-di-2-pyridinyl-6-quinoxalinyl)-N'-(2-methoxyethyl)urea as the final product. The purity of the product can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
QNZ has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune diseases, and viral infections. In cancer, QNZ has been shown to inhibit the growth and survival of cancer cells by blocking the NF-κB pathway. In autoimmune diseases, QNZ has been shown to suppress the immune response by inhibiting the activation of immune cells. In viral infections, QNZ has been shown to inhibit the replication of viruses by blocking the NF-κB pathway.
properties
IUPAC Name |
1-(2,3-dipyridin-2-ylquinoxalin-6-yl)-3-(2-methoxyethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N6O2/c1-30-13-12-25-22(29)26-15-8-9-16-19(14-15)28-21(18-7-3-5-11-24-18)20(27-16)17-6-2-4-10-23-17/h2-11,14H,12-13H2,1H3,(H2,25,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFCBLKXQAYZOCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)NC1=CC2=C(C=C1)N=C(C(=N2)C3=CC=CC=N3)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.